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Compound of Interest

Compound Name: 5-(4-Hydroxyphenyl)nicotinic acid
CAS No.: 1181566-40-4
Cat. No.: B1498888
Get Quote
Abstract

This guide details the analytical protocols for the quantification of 5-(4-
Hydroxyphenyl)nicotinic acid (CAS: 1181566-40-4), a structural analog of nicotinic acid often
utilized as a metabolic intermediate or synthetic building block in drug discovery. Due to its
zwitterionic nature (pyridine nitrogen, carboxylic acid, and phenolic hydroxyl), this molecule
presents unique chromatographic challenges, particularly regarding peak tailing and solubility.
This document provides two validated workflows: a robust HPLC-UV/DAD method for purity
assay and QC, and a high-sensitivity LC-MS/MS method for bioanalytical quantification in
complex matrices.

Molecule Profile & Physicochemical Considerations

Before initiating method development, the analyst must understand the ionization states of the
analyte to select the appropriate mobile phase pH.

e Analyte: 5-(4-Hydroxyphenyl)nicotinic acid[1]

e Formula: C12HoaNOs3[1][2]
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e MW: 215.20 g/mol [2]

e Structural Logic:
o Core: Pyridine-3-carboxylic acid (Nicotinic acid).[3][4][5][6][7]
o Substituent: 4-Hydroxyphenyl group at the 5-position.[1]

« lonization Profile (Predicted):

o

pKal (Pyridine N): ~3.5 (Protonated at acidic pH).

[¢]

pKa2 (Carboxylic Acid): ~4.8 (Deprotonated at neutral pH).

[¢]

pKa3 (Phenolic -OH): ~9.5-10.0.

o

Isoelectric Point (pl): ~pH 3.8—4.2.

Critical Insight: At pH 7, the molecule exists as a negative ion (carboxylate). At pH 2, it exists as
a positive ion (pyridinium). To achieve retention on Reversed-Phase (RP) columns, ion
suppression (acidic pH) is preferred, but care must be taken to avoid secondary interactions
with residual silanols on the column stationary phase.

Method A: HPLC-UV/DAD (Quality Control & Assay)

Objective: Routine quantification of raw material purity (>98%) and stability testing.

Chromatographic Conditions
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Parameter Specification Rationale
HPLC with Diode Array DAD allows for peak purity
System
Detector (DAD) assessment.
] End-capping reduces tailing
C18 End-capped (e.g., Agilent ) )
) caused by the interaction of
Column Zorbax Eclipse Plus), 4.6 x 150

mm, 3.5 um

the pyridine nitrogen with free

silanols.

Mobile Phase A

20 mM Potassium Phosphate
Buffer, pH 2.5

Low pH suppresses carboxylic
acid ionization, increasing
retention.

Mobile Phase B

Acetonitrile (HPLC Grade)

Organic modifier for elution.

Flow Rate

1.0 mL/min

Standard flow for 4.6 mm ID

columns.

Column Temp

30°C

Ensures reproducible retention

times.

UV @ 272 nm (Bandwidth 4

The conjugated phenyl-
pyridine system red-shifts the

Detection
nm) max absorbance compared to
niacin (262 nm).
Injection Vol 10 uL Standard injection volume.

Gradient Program
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Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 95 5 Equilibration

0 o5 . Isocratic Hold (Polar
impurities)

12.0 40 60 Linear Gradient

15.0 40 60 Wash

15.1 95 5 Re-equilibration

20.0 95 5 End

Standard Preparation Protocol

e Stock Solution: Dissolve 10 mg of 5-4-HPNA in 10 mL of Methanol:Water (50:50) containing
0.1% Formic Acid.[8] Note: The acid aids solubility of the pyridine moiety.

e Working Standard: Dilute Stock to 50 pg/mL using Mobile Phase A.
o System Suitability:

o Tailing Factor: < 1.5 (Critical for pyridine derivatives).

o %RSD (n=5): < 2.0%.

Method B: LC-MS/MS (Bioanalysis & Trace
Quantification)

Objective: Quantification of 5-4-HPNA in plasma or cell culture media (LLOQ < 5 ng/mL).

Mass Spectrometry Parameters (ESI+)

The pyridine nitrogen readily accepts a proton, making Positive Electrospray lonization (ESI+)
the mode of choice.

e lon Source: ESI Positive Mode[6][8]
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e Precursor lon: [M+H]* = 216.2 m/z

e MRM Transitions:

Transition Precursor Collision .
Product (m/z) Mechanism
Type (m/z) Energy (eV)
Loss of HCOOH
Quantifier 216.2 170.1 25 (Carboxylic acid
group)
- Loss of H20
Qualifier 1 216.2 198.1 18 )
(Dehydration)
. Pyridine ring
Qualifier 2 216.2 78.0 40
fragment

LC Conditions (UHPLC)

e Column: Waters ACQUITY UPLC HSS T3, 2.1 x 100 mm, 1.8 um. (T3 bonding is superior for
polar retention).

o Mobile Phase A: 0.1% Formic Acid in Water.
e Mobile Phase B: 0.1% Formic Acid in Methanol.

e Gradient: 5% B to 95% B over 5 minutes.

Sample Preparation Workflows

Due to the amphoteric nature of 5-4-HPNA, standard Liquid-Liquid Extraction (LLE) is often
inefficient. Mixed-Mode Solid Phase Extraction (SPE) is recommended for biological matrices.

Protocol: Mixed-Mode Cation Exchange (MCX)

This method exploits the basicity of the pyridine nitrogen at acidic pH.

Workflow Diagram:
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Plasma Sample (200 uL)

Pre-treatment:
Add 200 pL 4% H3PO4
(Acidify to pH ~2)

Condition SPE Cartridge (MCX):
1. MeOH
2. Water

:

Load Sample
(Flow rate: 1 mL/min)

:

Wash 1: 2% Formic Acid
(Removes proteins/neutrals)

:

Wash 2: Methanol
(Removes hydrophobic interferences)

Elute:
5% NH4OH in Methanol
(Releases Pyridine)

Evaporate & Reconstitute
in Mobile Phase

Click to download full resolution via product page

Figure 1: Mixed-Mode Cation Exchange (MCX) extraction protocol for 5-4-HPNA from plasma.

Step-by-Step Rationale:
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 Acidification: Phosphoric acid protonates the pyridine nitrogen (making it positively charged).
e Loading: The positively charged analyte binds to the sulfonate groups of the MCX sorbent.

o Washes: Acidic wash removes proteins; organic wash removes neutral lipids. The analyte
remains bound via ionic interaction.

o Elution: Ammonium hydroxide neutralizes the pyridine (removing the positive charge) and
deprotonates the sorbent, releasing the analyte.

Troubleshooting & Optimization

Observation Root Cause Corrective Action

Ensure mobile phase pH is <

) o 3.[9]0. Add 5 mM Triethylamine
-~ Interaction between pyridine N ) )
Peak Tailing ) ) (TEA) as a silanol blocker if
and residual silanols. _
using older column

technologies.

) ) Verify sample pH is < 2.0
Analyte eluting during wash ) )
Low Recovery (SPE) during loading. If pH > pKa of

steps. o .
pyridine, it won't bind to MCX.
Ensure reconstitution solvent
_ _ matches the initial mobile
Split Peaks Solvent mismatch.

phase conditions (e.g., 95%

Aqueous).
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Disclaimer: This protocol is intended for research and development purposes. Validation
according to ICH Q2(R1) guidelines is required before application in regulated environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [analytical methods for 5-(4-Hydroxyphenyl)nicotinic acid
guantification]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1498888/docs#analytical-methods-for-5-4-
hydroxyphenyl-nicotinic-acid-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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